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Compound of Interest

Compound Name:
Diethyl (4-

Iodobenzyl)phosphonate

Cat. No.: B065139 Get Quote

An In-Depth Technical Guide to Diethyl (4-Iodobenzyl)phosphonate

Introduction: Unveiling a Versatile Synthetic
Workhorse
Diethyl (4-Iodobenzyl)phosphonate is a pivotal organophosphorus compound that serves as

a highly versatile intermediate for researchers and scientists in organic synthesis and drug

development. Its structure, featuring a diethyl phosphonate moiety and an iodine-substituted

benzyl group, offers dual reactivity. The phosphonate group is a cornerstone for carbon-carbon

bond formation, most notably in the Horner-Wadsworth-Emmons reaction, while the iodo-

substituent provides a reactive handle for a multitude of cross-coupling reactions. This unique

combination allows for the strategic construction of complex molecular architectures, making it

an invaluable tool in the synthesis of novel therapeutic agents, agrochemicals, and advanced

materials.[1][2][3] This guide provides an in-depth exploration of its properties, synthesis,

reactivity, and applications, grounded in established scientific principles and experimental

protocols.

Core Physicochemical Properties
A comprehensive understanding of a reagent's physical and chemical properties is fundamental

to its effective and safe application in a laboratory setting. Diethyl (4-
Iodobenzyl)phosphonate is typically a colorless to pale yellow clear liquid, stable under
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recommended storage conditions. Key identifying and handling parameters are summarized

below.

Property Value Source(s)

CAS Number 173443-43-1 [4]

Molecular Formula C₁₁H₁₆IO₃P [4][5]

Molecular Weight 354.12 g/mol [4][6]

Appearance
Colorless to Almost Colorless

Clear Liquid

Purity Typically ≥98% [5]

Synonyms

(4-Iodobenzyl)phosphonic Acid

Diethyl Ester, 1-

(diethoxyphosphorylmethyl)-4-

iodobenzene

[6]

Storage Conditions

2-8°C, Keep container tightly

closed in a dry, cool, and well-

ventilated place.

[7]

Synthesis: The Michaelis-Arbuzov Reaction
The preeminent method for synthesizing benzyl phosphonates, including the title compound, is

the Michaelis-Arbuzov reaction. This robust and high-yielding transformation is a cornerstone of

organophosphorus chemistry, forming a stable carbon-phosphorus bond.[8][9]

Reaction Mechanism and Rationale
The reaction proceeds via a two-step mechanism. The first step involves the nucleophilic attack

of the phosphorus atom in triethyl phosphite on the electrophilic benzylic carbon of a 4-

iodobenzyl halide (e.g., bromide or chloride). This forms a quasi-phosphonium salt

intermediate. The choice of a benzylic halide is strategic; the proximity to the aromatic ring

stabilizes the transition state of this Sₙ2 displacement.
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In the second step, the displaced halide ion acts as a nucleophile, attacking one of the ethyl

groups of the phosphonium intermediate in another Sₙ2 reaction. This results in the

dealkylation of the intermediate, yielding the final diethyl (4-iodobenzyl)phosphonate product

and a volatile ethyl halide byproduct, which is easily removed from the reaction mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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